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Compound of Interest

Compound Name: Boc-D-Tyr(3-Cl)-OH.DCHA

Cat. No.: B7957209

Get Quote

Boc-D-Tyr(3-Cl)-OH.DCHA is a critical non-natural amino acid derivative used in solid-phase

peptide synthesis (SPPS) to introduce residues with unique structural and electronic properties.

The incorporation of a chloro-group on the tyrosine ring can significantly influence peptide

conformation, receptor binding affinity, and metabolic stability. Consequently, verifying the purity

and identity of this building block is paramount to ensure the integrity of the final peptide

product. High-Performance Liquid Chromatography (HPLC) stands as the gold-standard

technique for this purpose, offering high resolution and quantitative accuracy.[1] This guide will

elucidate the factors governing its retention behavior and provide a robust analytical

framework.

Section 1: Physicochemical Properties & Their
Influence on HPLC Retention
The retention time (tR) of a molecule in RP-HPLC is primarily dictated by its hydrophobicity.

The structure of Boc-D-Tyr(3-Cl)-OH.DCHA presents several key features that collectively

determine its interaction with the nonpolar stationary phase (typically C18).

Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is inherently bulky and

hydrophobic, significantly increasing the nonpolar character of the amino acid and, therefore,
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its retention time compared to the unprotected form.[2]

3-Chloro Substituent: The chlorine atom on the phenolic ring further enhances the molecule's

hydrophobicity. This halogenation increases the molecule's overall lipophilicity, leading to a

stronger interaction with the C18 stationary phase and a longer retention time relative to its

non-chlorinated counterpart, Boc-D-Tyr-OH.

Dicyclohexylamine (DCHA) Salt: The molecule is supplied as a dicyclohexylamine salt. In the

acidic mobile phase commonly used for RP-HPLC (e.g., containing trifluoroacetic acid -

TFA), this salt dissociates. The protonated DCHA cation will elute very early, likely near the

void volume, while the Boc-D-Tyr(3-Cl)-OH analyte is retained and analyzed. The primary

analytical focus is on the protected amino acid moiety.

Aromatic Ring: The inherent hydrophobicity of the tyrosine side chain's phenyl ring

contributes significantly to its retention on a C18 column.

Understanding these structural contributions allows for a predictive assessment of the

compound's chromatographic behavior.

Feature
Chemical
Group

Formula
(Analyte)

Molecular
Weight
(Analyte)

Expected
Impact on RP-
HPLC
Retention Time

Analyte
Boc-3-chloro-D-

tyrosine
C14H18ClNO5 315.75 g/mol

Baseline for

comparison

Counter-ion
Dicyclohexylamin

e
C12H23N 181.32 g/mol

Elutes near void

volume, not

retained

Full Compound
Boc-D-Tyr(3-Cl)-

OH.DCHA

C14H18ClNO5 ·

C12H23N
497.1 g/mol [3]

N/A (dissociates

in mobile phase)

Section 2: A Validated Protocol for RP-HPLC Purity
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This section details a robust, self-validating protocol for the analysis of Boc-D-Tyr(3-Cl)-
OH.DCHA. The causality behind each parameter selection is explained to provide a deeper

understanding of the method's integrity.

Experimental Workflow Diagram
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Sample & Mobile Phase Preparation

HPLC System Execution

Data Analysis

1. Sample Preparation
Dissolve sample in initial

mobile phase composition.

2. Mobile Phase A
0.1% TFA in HPLC-grade Water

3. Mobile Phase B
0.1% TFA in Acetonitrile

4. Degas & Sonicate
Ensure removal of dissolved gases.

5. System Equilibration
Equilibrate C18 column with

initial mobile phase.

6. Sample Injection
Inject 10 µL of prepared sample.

7. Gradient Elution
Run linear gradient from low to

high % Mobile Phase B.

8. UV Detection
Monitor absorbance at

220 nm & 280 nm.

9. Peak Integration
Integrate chromatogram to

determine peak area.

10. Purity Calculation
Calculate purity based on

relative peak area.
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Comparative Retention on C18 Column

Elution Order (Increasing Retention Time) -> Boc-D-Tyr(Me)-OH
Least Hydrophobic

-OCH3 is less lipophilic than -Cl
Boc-D-Tyr-OH

More Hydrophobic

-OH is more polar than -OCH3
Increasing Hydrophobicity

Boc-D-Tyr(3-Cl)-OH
Target Analyte

-Cl increases hydrophobicity
Increasing Hydrophobicity

Boc-D-Tyr(tBu)-OH
Even More Hydrophobic

-OtBu group is very nonpolar
Increasing Hydrophobicity

Boc-Tyr(Boc)-OH
Most Hydrophobic

Second Boc group adds significant nonpolar character
Increasing Hydrophobicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7957209/docs?utm_src=pdf-body-img#introduction-the-analytical-imperative-for-modified-amino-acids
https://www.benchchem.com/product/b7957209?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319416/
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html?page=11
https://www.peptide.com/product/boc-tyr3-cl-oh-dcha/
https://www.benchchem.com/product/b7957209/docs#introduction-the-analytical-imperative-for-modified-amino-acids
https://www.benchchem.com/product/b7957209/docs#introduction-the-analytical-imperative-for-modified-amino-acids
https://www.benchchem.com/product/b7957209/docs#introduction-the-analytical-imperative-for-modified-amino-acids
https://www.benchchem.com/product/b7957209/docs#introduction-the-analytical-imperative-for-modified-amino-acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7957209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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